Cas no 446831-26-1 (4-(Piperazine-1-sulfonyl)benzoic acid)

• Product Name: 4-(Piperazine-1-sulfonyl)benzoic acid
• CAS No: 446831-26-1
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 2113799
• Update Time: 2023-08-03

4-(Piperazine-1-sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-piperazinylsulfonyl)Benzoic acid
• 4-(piperazine-1-sulfonyl)benzoic acid
• Oprea1_499257
• 4-(piperazinylsulfonyl)benzoic acid
• SBB081589
• IMED120058829
• 4-(PIPERAZINE-1-SULFONYL)-BENZOIC ACID
• 4-(Piperazine-1-sulfonyl)benzoic acid

• Inchi： 1S/C11H14N2O4S/c14-11(15)9-1-3-10(4-2-9)18(16,17)13-7-5-12-6-8-13/h1-4,12H,5-8H2,(H,14,15)
• InChI Key： CQNOYCKJLKZRKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(N1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Topological Polar Surface Area: 95.1